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Compound of Interest

Compound Name: 1H-indol-4-ol

Cat. No.: B018505

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-indol-4-ol, a hydroxyindole, is a molecule of significant interest in biomedical and
pharmaceutical research. It is a metabolite that can be found in plants and is also produced by
gut bacteria.[1] Emerging research has highlighted its potential roles in neurodegenerative
diseases and metabolic disorders, specifically as an inhibitor of amyloid fibrillization and
ferroptosis.[1][2] Accurate quantification of 1H-indol-4-ol in various biological matrices is
crucial for pharmacokinetic studies, understanding its metabolic pathways, and elucidating its
mechanism of action. This document provides detailed high-performance liquid
chromatography (HPLC) methods for the reliable quantification of 1H-indol-4-ol.

Physicochemical Properties of 1H-Indol-4-ol

A foundational understanding of the analyte's properties is critical for method development.
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Property Value Reference
Molecular Formula CsH7NO [3]
Molecular Weight 133.15 g/mol [3]

Melting Point 97-99 °C

Solubility Slightly soluble in water

pKa 9.89 + 0.40 (Predicted)

Appearance White-like transparent solid

Experimental Protocols
Method 1: Reversed-Phase HPLC with UV Detection

This protocol outlines a straightforward and robust method for the quantification of 1H-indol-4-
ol using a reversed-phase C18 column and UV detection.

Chromatographic Conditions:

Parameter Specification
HPLC System Agilent 1260 Infinity Il or equivalent
C18 reverse-phase column (e.g., 250 mm x 4.6
Column
mm, 5 um)
Mobile Phase Acetonitrile and 0.1% Formic Acid in Water (v/v)
) Isocratic: 60:40 (Acetonitrile:Water with 0.1%
Gradient . .
Formic Acid)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 280 nm
Injection Volume 10 pL
Run Time 10 minutes
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Preparation of Standard Solutions:

e Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 1H-indol-4-ol reference
standard and transfer to a 10 mL volumetric flask. Dissolve and dilute to volume with the
mobile phase. Sonicate for 5 minutes to ensure complete dissolution.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock standard solution with the mobile phase to achieve concentrations ranging from 1
pg/mL to 100 pg/mL. These solutions will be used to construct the calibration curve.

Sample Preparation (from Plasma):

This protocol utilizes protein precipitation for sample cleanup.

e To 100 pL of plasma sample, add 300 pL of ice-cold acetonitrile.
o Vortex the mixture for 1 minute to precipitate proteins.

o Centrifuge at 14,000 x g for 15 minutes at 4°C.[4]

o Carefully collect the supernatant and filter it through a 0.22 um syringe filter into an HPLC
vial.

e The sample is now ready for injection.

Method 2: Alternative Reversed-Phase HPLC Method

This method provides an alternative set of conditions that have been reported for the
separation of 4-hydroxyindole.

Chromatographic Conditions:
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Parameter

Specification

HPLC System

Shimadzu LC-10AD or equivalent

Intersil ODS 3 reversed-phase HPLC column

Column
(250 mm x 4.6 mm)
) 1:1 mixture of acetonitrile and 20 mM potassium
Mobile Phase
phosphate buffer (pH 7.0)
Gradient Isocratic
Flow Rate 1.0 mL/min
Column Temperature 30°C

Detection

UV-visible detector

Expected Retention Time

~4.3 minutes

Method Validation Parameters

A summary of key validation parameters to ensure the reliability of the quantitative method.

Parameter Typical Acceptance Criteria
Linearity (r?) =>0.995
Accuracy (% Recovery) 85-115%

Precision (% RSD)

Intra-day: < 15%, Inter-day: < 15%

Limit of Detection (LOD)

Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ)

Signal-to-Noise ratio of 10:1

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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